Cas no 6921-28-4 (Dipropargylamine)

• Product Name: Dipropargylamine
• CAS No: 6921-28-4
• Molecular Formula: C₆H₇N
• Molecular Weight: 93.1265
• MDL: MFCD00008574
• CID: 507412
• PubChem ID: 23350

Dipropargylamine Properties

Names and Identifiers

• 2-Propyn-1-amine,N-2-propyn-1-yl-
• Dipropargylamine
• C6H7N
• N-(2-PROPYNYL)-2-PROPYN-1-AMINE
• N-prop-2-ynylprop-2-yn-1-amine
• 2-Propyn-1-amine,N-2-propynyl
• 4-azahepta-1,6-diyne
• DI-2-PROPYNYLAMINE
• diporpargylamine
• etc
• headers
• medialib
• N,N-dipropargylamine
• N-2-Propynyl-2-propyn-1-amine
• newsa
• N,N-Di(prop-2-ynyl)amine
• N-(2-Propyn-1-yl)-2-propyn-1-amine
• NSC 80652
• Di(2-propynyl)amine
• FS001811
• 2-Propyn-1-amine, N-2-propynyl-
• TST5UMI4J4
• N,N-di(2-propynyl)amine
• RGSODMOUXWISAG-UHFFFAOYSA-N
• diprop-2-ynylamine
• NSC80652
• Di-prop-2-ynyl-amine
• Dipropargylamine, 97%
• bis(prop-2-yn-1-yl)amine
• (HC.$.CCH2)2NH
• 4-Azahepta-1,6-diyne
• AKOS009080132
• NS00036811
• BP-22838
• N-prop-2-ynyl-2-propyn-1-amine
• EN300-147515
• NSC-80652
• MFCD00008574
• AMY864
• 2-Propyn-1-amine, N-2-propyn-1-yl-
• UNII-TST5UMI4J4
• N-(2-Propynyl)-2-propyn-1-amine #
• 6921-28-4
• N,N-DI(PROP-2-YNYL)AMINE
• Dipropargylamine<img src='/etc/medialib/sigma-aldrich/headers/newsa/new.Par.0001.Image.png' alt='New' />
• AB7102
• DI(PROP-2-YNYL)AMINE
• EINECS 230-036-4
• D4685
• 4-04-00-01137 (Beilstein Handbook Reference)
• N-2-PROPYN-1-YL-2-PROPYN-1-AMINE
• A836392
• DTXSID70219243
• BRN 1735854
• FT-0601982
• 2-Propyn-1-amine, N-2-propynyl-(9CI)
• DTXCID90141734
• DB-101666
• prop-2-yne, 1-prop-2-ynylamino-

• MDL： MFCD00008574
• InChIKey： RGSODMOUXWISAG-UHFFFAOYSA-N
• Inchi： 1S/C6H7N/c1-3-5-7-6-4-2/h1-2,7H,5-6H2
• SMILES： N([H])(C([H])([H])C#C[H])C([H])([H])C#C[H]
• BRN： 1735854

Computed Properties

• Exact Mass: 93.05780
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 93.057849228g/mol
• Heavy Atom Count: 7
• Complexity: 102
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 12

Experimental Properties

• LogP: 0.23330
• PSA: 12.03000
• Refractive Index: n20/D 1.477
• Boiling Point: 65°C/11mmHg(lit.)
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Density: 0.900 g/mL at 25 °C

Dipropargylamine Security Information

• Symbol:
• RTECS：JM4551300
• WGK Germany：3
• Safety Instruction： 26-36/37/39-45
• Packing Group：II
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2734
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： 10-34
• Signal Word：Danger
• HazardClass：8

Dipropargylamine Customs Data

• HS CODE：2921199090
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides